Cas no 827598-27-6 (1-(Piperazin-1-yl)isoquinoline hydrochloride)

• Product Name: 1-(Piperazin-1-yl)isoquinoline hydrochloride
• CAS No: 827598-27-6
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 1031809
• PubChem ID: 71464163
• Update Time: 2025-06-12

1-(Piperazin-1-yl)isoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Piperazin-1-yl)isoquinoline hydrochloride
• 1-piperazin-1-ylisoquinoline,hydrochloride
• 827598-27-6
• 1-(Piperazin-1-yl)isoquinolinehydrochloride
• DTXSID50855941
• 1-(Piperazin-1-yl)isoquinoline--hydrogen chloride (1/1)
• CIB59827
• DB-328671

• Inchi： 1S/C13H15N3.ClH/c1-2-4-12-11(3-1)5-6-15-13(12)16-9-7-14-8-10-16;/h1-6,14H,7-10H2;1H
• InChI Key： HSLUKYDNSQNDAK-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C3C=CC=CC=3C=CN=2)CCNCC1

Computed Properties

• Exact Mass: 249.1032752g/mol
• Monoisotopic Mass: 249.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-(Piperazin-1-yl)isoquinoline hydrochloride

Comprehensive Overview of 1-(Piperazin-1-yl)isoquinoline hydrochloride (CAS No. 827598-27-6)

1-(Piperazin-1-yl)isoquinoline hydrochloride (CAS No. 827598-27-6) is a specialized chemical compound widely utilized in pharmaceutical research and organic synthesis. This compound, featuring a piperazine moiety linked to an isoquinoline scaffold, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Researchers often explore its derivatives for their bioactive properties, particularly in targeting neurological and metabolic pathways. The hydrochloride salt form enhances its solubility, making it a preferred choice for experimental studies.

In recent years, the demand for 1-(Piperazin-1-yl)isoquinoline hydrochloride has surged, driven by its relevance in developing novel therapeutic agents. A growing trend in AI-driven drug discovery has further amplified interest in this compound, as computational models frequently identify its structural analogs as promising candidates for further investigation. Searches for "isoquinoline derivatives in drug design" or "piperazine-based bioactive molecules" often highlight its significance, reflecting its alignment with current scientific priorities.

The synthesis of 1-(Piperazin-1-yl)isoquinoline hydrochloride involves multi-step organic reactions, with emphasis on achieving high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its properties. Its stability under various conditions makes it suitable for long-term storage, a critical factor for laboratories and industrial applications. Discussions around "improving synthetic efficiency for heterocyclic compounds" frequently reference this molecule as a case study.

Beyond its pharmaceutical potential, 1-(Piperazin-1-yl)isoquinoline hydrochloride is also studied for its role in material science. Its unique electronic properties have sparked investigations into its use in organic electronics and optoelectronic devices. This interdisciplinary appeal underscores its versatility, bridging gaps between chemistry, biology, and engineering. Queries like "applications of isoquinoline in materials" or "piperazine-functionalized compounds" often lead to discussions about this compound.

Quality control and regulatory compliance are paramount when working with 1-(Piperazin-1-yl)isoquinoline hydrochloride. Reputable suppliers adhere to stringent standards, ensuring consistency across batches. Researchers prioritize sourcing from vendors with transparent documentation, including COA (Certificate of Analysis) and detailed safety data. The compound's non-hazardous nature under standard handling conditions further supports its widespread use in academic and industrial settings.

Looking ahead, the trajectory of 1-(Piperazin-1-yl)isoquinoline hydrochloride research points toward expanded applications in precision medicine and green chemistry. Innovations in catalytic methods and sustainable synthesis routes are expected to reduce production costs while maintaining efficacy. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of modern chemists and pharmacologists.